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Compound of Interest

Compound Name: PHM-27 (human)

Cat. No.: B15619957

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with PHM-27 (human), a bioactive peptide.
Adherence to these protocols is essential for ensuring laboratory safety and maintaining the
integrity of the product.

PHM-27 is an endogenous peptide product of human prepro-VIP and an analog of porcine PHI-
27.[1] While specific hazard data for PHM-27 is not readily available, it is prudent to handle it
with the same care as other bioactive peptides, for which the chemical, physical, and
toxicological properties may not have been thoroughly investigated.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
PHM-27 in a laboratory setting. These recommendations are based on general best practices
for handling bioactive peptides.
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PPE Category

Item

Specification/Stand
ard

Purpose

Eye/Face Protection

Safety Glasses or

Goggles

ANSI Z87.1-compliant
or European Standard
EN166.[2]

Protects eyes from
splashes or aerosols

of peptide solutions.

Hand Protection

Disposable Nitrile

Gloves

Powder-free

Prevents skin contact
and contamination of

the peptide sample.[3]
[4]

Body Protection

Laboratory Coat

Standard

Protects clothing and
skin from accidental

spills.[3]

Respiratory Protection

Dust Mask/Respirator

(optional)

N95 (US) or P1 (EN
143) for nuisance

levels of dust.[5]

Recommended when
handling lyophilized
powder to avoid
inhalation.[5] Not
typically required for
solutions under

normal use.[2]

Operational and Disposal Plans

Receiving and Storage:

e Upon receipt, inspect the packaging for any damage.

o Lyophilized PHM-27 should be stored in a dark place at -20°C for long-term storage.[4][6]

For short-term storage, 4°C is acceptable.[6]

» Before opening, allow the container to equilibrate to room temperature in a desiccator to

prevent moisture condensation, which can reduce peptide stability.[4]

Handling and Reconstitution:
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e Preparation: Conduct all handling in a clean, designated area. For procedures that may
generate aerosols or involve volatile solvents, a ventilated fume hood is recommended.[3]

o Personal Protective Equipment: Before handling, put on the appropriate PPE as detailed in
the table above: a lab coat, safety glasses, and nitrile gloves.[2][3]

e Reconstitution: PHM-27 is typically a lyophilized powder.[7] Reconstitute the peptide using a
sterile, appropriate solvent. For many peptides, sterile, distilled water or a buffer at a slightly
acidic pH (around 5-6) is recommended for solution stability.[3][6]

 Aliquotting: To avoid repeated freeze-thaw cycles that can degrade the peptide, it is best
practice to create single-use aliquots of the reconstituted solution.[3][4]

o Labeling: Clearly label all aliquots with the peptide name, concentration, and date of
preparation.

o Storage of Solutions: Store peptide solutions at -20°C or -80°C for extended periods.[3]
Disposal:

o All waste materials, including empty vials, used pipette tips, and gloves, should be disposed
of in accordance with federal, state, and local environmental control regulations.[8]

e Unused peptide solutions should be disposed of as chemical waste. Do not pour down the
drain.

Experimental Workflow for Safe Handling of PHM-27

The following diagram outlines the standard operating procedure for safely handling PHM-27
from receipt to disposal.
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Caption: Workflow for the safe handling of PHM-27 (human) in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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